Cas no 2227741-15-1 (rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid
• CAS No: 2227741-15-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6335005
• PubChem ID: 124510185
• Update Time: 2025-06-15

rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid
• EN300-1734821
• 2227741-15-1

• Inchi： 1S/C11H18O2/c1-7-2-4-8(5-3-7)9-6-10(9)11(12)13/h7-10H,2-6H2,1H3,(H,12,13)/t7?,8?,9-,10+/m0/s1
• InChI Key： YYGADNYACXEHHB-HORUIINNSA-N
• SMILES： OC([C@@H]1C[C@H]1C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS: 2227741-15-1)

The compound rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS: 2227741-15-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with pharmacological relevance. The cyclopropane ring and the carboxylic acid functional group contribute to its reactivity, making it a versatile building block in drug discovery. Researchers have explored its use in the development of enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammatory and oncogenic processes.

One of the most notable advancements is the optimization of synthetic routes to produce rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid with higher yields and enantiomeric purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method, which significantly improved the efficiency of producing the desired stereoisomer. This breakthrough is expected to facilitate further pharmacological evaluations and scale-up processes.

In terms of biological activity, preliminary in vitro studies have shown that rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, which are critical in drug metabolism. These findings suggest its potential as a modulator of drug-drug interactions, although further in vivo studies are required to validate these effects and assess any toxicity concerns.

Additionally, computational modeling studies have been conducted to predict the binding affinity of this compound with various protein targets. Molecular docking simulations indicate that the cyclopropane moiety and the carboxylic acid group form stable interactions with active sites of enzymes involved in lipid metabolism, hinting at possible applications in metabolic disorder treatments.

Despite these promising developments, challenges remain in translating these findings into clinical applications. The racemic nature of the compound poses difficulties in achieving selective biological activity, necessitating further research into enantiomer separation and individual stereoisomer evaluation. Moreover, pharmacokinetic studies are still in early stages, and comprehensive ADME (absorption, distribution, metabolism, and excretion) profiling is needed to fully understand its therapeutic potential.

In conclusion, rac-(1R,2S)-2-(4-methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS: 2227741-15-1) represents a promising candidate for further investigation in drug discovery. Its unique structural features and preliminary biological activities warrant continued exploration, particularly in the context of enzyme inhibition and metabolic regulation. Future research should focus on optimizing synthesis, elucidating its mechanism of action, and evaluating its safety and efficacy in preclinical models.